Cas no 84863-25-2 ((2-Pentyl-1,3-dithiolan-2-yl)acetaldehyde)

• Product Name: (2-Pentyl-1,3-dithiolan-2-yl)acetaldehyde
• CAS No: 84863-25-2
• MF: C₁₀H₁₈OS₂
• MW: 218.37932062149
• CID: 2806092
• PubChem ID: 71406719
• Update Time: 2025-04-21

(2-Pentyl-1,3-dithiolan-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 84863-25-2
• (2-Pentyl-1,3-dithiolan-2-yl)acetaldehyde
• DTXSID80827318

• Inchi： 1S/C10H18OS2/c1-2-3-4-5-10(6-7-11)12-8-9-13-10/h7H,2-6,8-9H2,1H3
• InChI Key： BPZMKGXONBXTCU-UHFFFAOYSA-N
• SMILES： S1CCSC1(CC=O)CCCCC

Computed Properties

• Exact Mass: 218.07990754Da
• Monoisotopic Mass: 218.07990754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.7Ų